Cas no 2229586-06-3 (5-(4-Methoxypyridin-2-yl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(4-Methoxypyridin-2-yl)-1,2-oxazole-3-carboxylic acid
• CAS No: 2229586-06-3
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• CID: 5762423
• PubChem ID: 165647982
• Update Time: 2025-05-19

5-(4-Methoxypyridin-2-yl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2229586-06-3
• EN300-1781527
• 5-(4-methoxypyridin-2-yl)-1,2-oxazole-3-carboxylic acid
• 5-(4-Methoxypyridin-2-yl)-1,2-oxazole-3-carboxylic acid

• Inchi： 1S/C10H8N2O4/c1-15-6-2-3-11-7(4-6)9-5-8(10(13)14)12-16-9/h2-5H,1H3,(H,13,14)
• InChI Key： ZPAHZXSFAOPBIF-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)O)=N1)C1C=C(C=CN=1)OC

Computed Properties

• Exact Mass: 220.04840674g/mol
• Monoisotopic Mass: 220.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 85.4Ų

Additional information on 5-(4-Methoxypyridin-2-yl)-1,2-oxazole-3-carboxylic acid

Introduction to 5-(4-Methoxypyridin-2-yl)-1,2-oxazole-3-carboxylic acid (CAS No. 2229586-06-3)

5-(4-Methoxypyridin-2-yl)-1,2-oxazole-3-carboxylic acid (CAS No. 2229586-06-3) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. Its unique structural features, comprising a pyridine moiety linked to an oxazole ring, make it a promising scaffold for developing novel therapeutic agents. This compound has been extensively studied for its potential applications in modulating various biological pathways, particularly those involved in inflammation, cancer, and neurodegenerative diseases.

The pyridine component of 5-(4-Methoxypyridin-2-yl)-1,2-oxazole-3-carboxylic acid is known for its ability to interact with biological targets such as enzymes and receptors. The presence of a methoxy group at the 4-position of the pyridine ring further enhances its pharmacological properties by influencing solubility and metabolic stability. Additionally, the oxazole ring introduces a polar moiety that can improve binding affinity to biological targets. These structural features collectively contribute to the compound's potential as a lead molecule in drug development.

In recent years, there has been a growing interest in exploring the therapeutic potential of 5-(4-Methoxypyridin-2-yl)-1,2-oxazole-3-carboxylic acid in various disease models. One of the most notable areas of research has been its role in anti-inflammatory and anti-cancer applications. Studies have demonstrated that this compound can inhibit the activity of key inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial in mediating inflammatory responses. Furthermore, preclinical studies have shown that 5-(4-Methoxypyridin-2-yl)-1,2-oxazole-3-carboxylic acid can suppress the growth of certain cancer cell lines by interfering with critical signaling pathways involved in tumor progression.

The pharmacokinetic properties of 5-(4-Methoxypyridin-2-yl)-1,2-oxazole-3-carboxylic acid have also been thoroughly investigated. Its chemical structure suggests good oral bioavailability and metabolic stability, which are essential for developing effective oral therapeutics. Additionally, the compound exhibits low toxicity profiles in vitro and in vivo, making it a promising candidate for further clinical development. These findings have prompted researchers to explore its potential as a drug candidate for treating chronic inflammatory diseases and certain types of cancer.

Advances in computational chemistry and molecular modeling have further enhanced the understanding of how 5-(4-Methoxypyridin-2-yl)-1,2-oxazole-3-carboxylic acid interacts with biological targets. These studies have revealed that the compound can bind to specific pockets on enzymes and receptors with high affinity. This knowledge has been instrumental in designing derivatives of this compound that may exhibit improved pharmacological properties. For instance, modifications to the pyridine ring or the oxazole moiety have been shown to enhance binding affinity and reduce off-target effects.

The synthesis of 5-(4-Methoxypyridin-2-yl)-1,2-oxazole-3-carboxylic acid has also been optimized to ensure high yield and purity. Various synthetic routes have been developed, including multi-step organic reactions that introduce the necessary functional groups while maintaining structural integrity. These synthetic strategies have enabled researchers to produce sufficient quantities of the compound for both preclinical studies and potential clinical trials.

In conclusion, 5-(4-Methoxypyridin-2-yl)-1,2-oxazole-3-carboxylic acid (CAS No. 2229586-06-3) is a structurally unique compound with significant therapeutic potential. Its ability to modulate key biological pathways makes it an attractive candidate for developing novel drugs targeting inflammation, cancer, and other diseases. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in pharmaceutical chemistry and drug discovery.